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In modern pharmacokinetics, the journey of a drug through the body is scrutinized with
meticulous detail. It is not merely the parent drug that holds interest, but also its metabolic
byproducts, which can possess their own therapeutic activity or potential for adverse effects.
Saxagliptin, a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used in the
management of type 2 diabetes mellitus, is a prime example.[1][2] Its primary metabolic
pathway involves oxidation mediated by cytochrome P450 3A4/5 (CYP3A4/5) enzymes,
leading to the formation of its major active metabolite, 5-Hydroxysaxagliptin.[3][4][5] This
metabolite is also a DPP-4 inhibitor, approximately half as potent as the parent compound, and
contributes significantly to the overall therapeutic effect.[4]

To accurately quantify the concentrations of both saxagliptin and 5-hydroxysaxagliptin in
biological matrices—a cornerstone of pharmacokinetic, bioequivalence, and therapeutic drug
monitoring studies—requires an analytical method of exceptional precision and accuracy.[6][7]
The gold standard for such quantitative analysis is liquid chromatography-tandem mass
spectrometry (LC-MS/MS). The reliability of this technique is profoundly enhanced by the use
of a stable isotope-labeled internal standard (SIL-IS). This guide provides a comprehensive
technical overview of 5-Hydroxysaxagliptin-13C,d2 TFA Salt, a critical reagent designed for this
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purpose. We will delve into its molecular characteristics, the rationale for its use, and a detailed
protocol for its application in a research setting.

Core Physicochemical Properties

5-Hydroxysaxagliptin-13C,d2= TFA Salt is the trifluoroacetate salt of the 5-hydroxysaxagliptin
molecule, which has been synthetically modified to incorporate one Carbon-13 (*3C) atom and
two deuterium (dz2) atoms. The inclusion of these heavy isotopes renders the molecule
chemically identical to the endogenous metabolite but mass-shifted, allowing it to be
distinguished by a mass spectrometer. The trifluoroacetic acid (TFA) counterion is used to form
a stable, soluble salt, which is ideal for an analytical standard.[8]

Property Value Source(s)

5-Hydroxysaxagliptin-3C,d>

Compound Name 9]
TFA Salt
Molecular Formula C1713CH23D2N303 ¢ C2HF302 [9]
Molecular Weight 448.44 g/mol 9]
CAS Number (Unlabeled Free
841301-24-7 [9]
Base)
Molecular Formula (Free Base) CisH25N30s3 [10]

Molecular Weight (Free Base) 331.41 g/mol

Formula (TFA Counterion) C2HF302 [11]

Molecular Weight (TFA

) 114.02 g/mol [11]
Counterion)

Metabolic Pathway and Analytical Significance

The biotransformation of saxagliptin is a critical aspect of its pharmacology. Understanding this
pathway clarifies the necessity of monitoring the 5-hydroxy metabolite and the role of the
labeled standard.
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Workflow for quantitative bioanalysis using a SIL-IS.

Conclusion

5-Hydroxysaxagliptin-13C,d2 TFA Salt is an indispensable tool for researchers and drug
development professionals engaged in the study of saxagliptin. Its precisely defined molecular
formula and weight, combined with its isotopic purity, provide the foundation for robust and
reliable quantitative bioanalytical methods. By acting as an ideal internal standard, it enables
the accurate characterization of the pharmacokinetic profile of 5-Hydroxysaxagliptin, the active
metabolite crucial to the drug's overall efficacy. The detailed understanding and application of
such reagents, as outlined in this guide, are fundamental to upholding the principles of
scientific integrity and generating the high-quality data required for regulatory submission and
clinical advancement.

References

Pharmacokinetic, pharmacodynamic and clinical evaluation of saxagliptin in type 2 diabetes.
SciSpace.

o Saxagliptin: uses, dosing, warnings, adverse events, interactions. MedCentral.

e 5-Hydroxysaxagliptin-13C,d2 TFA Salt | CAS Number: 841301-24-7 (unlabelled, free
base). BDG Synthesis.

o ONGLYZA (saxagliptin) tablets, for oral use Label.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1163729/docs?utm_src=pdf-body-img#introduction-the-critical-role-of-metabolites-and-internal-standards-in-drug-development
https://www.benchchem.com/product/b1163729/docs?utm_src=pdf-body#introduction-the-critical-role-of-metabolites-and-internal-standards-in-drug-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Clinical Pharmacokinetics and Pharmacodynamics of Saxagliptin, a Dipeptidyl Peptidase-4
Inhibitor. PubMed.

» Saxagliptin and Metformin: Package Insert / Prescribing Info / MOA. Drugs.com.

o Saxagliptin | CL8H25N302 | CID 11243969. PubChem.

» Simultaneous Quantification of Saxagliptin, 5-Hydroxy Saxagliptin, and Dapagliflozin in
Human Plasma Using SPE and UPLC-MS/MS Analysis. LabRulez LCMS.

e 5-Hydroxy Saxagliptin-13C-D2 Hydrochloride | CAS No- 1572922-53-2. Simson Pharma.

e 5-Hydroxy Saxagliptin - CAS - 841302-24-7. Axios Research.

e 5-Hydroxy saxagliptin-13C,d2-1 hydrochloride. MedChemEXxpress.

e 5-Hydroxy Saxagliptin-13C,d2 hydrochloride. MedChemEXxpress.

» Simultaneous Quantification of Saxagliptin, 5-Hydroxy Saxagliptin, and Dapagliflozin in
Human Plasma Using SPE and UPLC-MS/MS Analysis.

e 5-hydroxy Saxagliptin (hydrochloride). Cayman Chemical.

e 5-Hydroxy saxagliptin-13C,d2-2 hydrochloride. MedChemEXxpress.

e Saxagliptin-13C-d2 (hydrochloride). Cayman Chemical.

o Hydroxy Saxagliptin-13C,D2 Hydrochloride CAS#: 1572922-53-2.

» Newer approaches for analytical method validation of anti diabetic agents a review.
International Journal of Pharmaceutical and Bio-Medical Science.

o Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic
Peptides and Its Influence on Membrane Perme

e (1S,3S,5S)-2-((2S)-2-Amino-2-(3,5-dihydroxytricyclo(3.3.1.13,7)dec-1-yl)acetyl)-2-
azabicyclo(3.1.0)hexane-3-carbonitrile. PubChem - NIH.

e Pharmacokinetic/Pharmacodynamic modelling of Saxagliptin and its active metabolite, 5-
hydroxy Saxagliptin in rats with Type 2 Diabetes Mellitus. PMC - NIH.

 Trifluoroacetic acid (TFA), 1 I. Carl ROTH.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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